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Compound of Interest

Compound Name: 1-(Hydroxymethyl)cyclohexanol

Cat. No.: B3048127

A Technical Guide to 1-
(Hydroxymethyl)cyclohexanol

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 1-(hydroxymethyl)cyclohexanol,
a key chemical intermediate. It covers its nomenclature, chemical and physical properties,

synthesis, applications, and safety information, tailored for professionals in research and
development.

Chemical Identity and Nomenclature

IUPAC Name: 1-(hydroxymethyl)cyclohexan-1-ol[1]

Synonyms: A variety of synonyms are used to refer to this compound in literature and
commercial listings. These include:

1-(hydroxymethyl)cyclohexanol[1][2]

Cyclohexanemethanol, 1-hydroxy-[2]

1-(hydroxymethyl)-1-cyclohexanol[1]

1-methylolcyclohexan-1-ol[1]
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NSC71538[1]

hydroxymethyl cyclohexanol[1]

(hydroxymethyl)cyclohexanol[1]

1-hydroxymethyl-cyclohexanol[1]
CAS Number: 15753-47-6[1][2]
Molecular Formula: C7H1402[1][2]
Molecular Weight: 130.18 g/mol [1]

Physicochemical Properties

1-(Hydroxymethyl)cyclohexanol is a colorless to pale yellow liquid at room temperature. Its
solubility in water is attributed to the presence of the hydroxymethyl group, which can
participate in hydrogen bonding.[2] The compound exhibits a mild, pleasant odor.[2]

Table 1: Computed Physicochemical Properties|[1]
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Property Value
Molecular Weight 130.18 g/mol
XLogP3-AA 0.5
Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Exact Mass

130.099379685 Da

Monoisotopic Mass

130.099379685 Da

Topological Polar Surface Area 40.5 A2
Heavy Atom Count 9
Formal Charge 0
Complexity 84.9

Synthesis and Experimental Protocols

1-(Hydroxymethyl)cyclohexanol can be synthesized via several routes. A common

laboratory-scale preparation involves the nucleophilic hydroxymethylation of cyclohexanone.[3]

Synthesis from Cyclohexanone

This method provides an alternative to the dihydroxylation of methylenecyclohexane or the

three-step synthesis from cyclohexanone via the cyanohydrin.[3] The workflow involves the

reaction of cyclohexanone with a hydroxymethyl anion synthon.[3]

(i-PrODMS)CH2MgClI
THF

H202, KHCO3, KF

Cyclohexanone

>
=

1-[(isopropoxydimethylsilyl)methyl]cyclohexanol

THF, MeOH

A

1-(Hydroxymethyl)cyclohexanol

Click to download full resolution via product page

Caption: Synthesis of 1-(Hydroxymethyl)cyclohexanol from Cyclohexanone.
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Experimental Protocol: Nucleophilic Hydroxymethylation of Cyclohexanone[3]

A detailed procedure for the preparation of 1-(hydroxymethyl)cyclohexanol from
cyclohexanone is available in Organic Syntheses. The key steps involve:

o Formation of the Grignard Reagent: Preparation of the (isopropoxydimethylsilyl)methyl
Grignard reagent.

» Reaction with Cyclohexanone: Addition of cyclohexanone to the Grignard reagent in
tetrahydrofuran (THF) to form the intermediate, 1-
[(isopropoxydimethylsilyl)ymethyl]cyclohexanol.

» Oxidative Cleavage: The crude intermediate is then subjected to oxidative cleavage using
hydrogen peroxide in a mixture of THF and methanol, with potassium hydrogen carbonate
and potassium fluoride.

o Workup and Purification: The organic layer is separated, dried, and concentrated. The
resulting solid is recrystallized from a hexane-ethyl acetate mixture to yield pure 1-
(hydroxymethyl)cyclohexanol as white crystals.[3]

Spectroscopic Data

The following spectroscopic data has been reported for 1-(hydroxymethyl)cyclohexanol:[3]

Table 2: Spectroscopic Data

Technique Data

0:1.25-1.70 (broad m, 10 H, (CH2)s), 2.12 (s, 1
1H NMR (300 MHz, CDCls) H, OH),2.37(t,1H,J=6,0H),3.45(d, 2H,J =
6, CH20H)

cm~1; 3700-3020 (strong), 2920 (strong), 2845

IR (KBr) (strong)

m/z (relative intensity) 130 (M™*, 0.3), 99 (100),

Mass Spectrum (24 eV) 81 (67)

High-Resolution Mass Spectrum calcd. for C7H1402, 130.0992; found, 130.0969
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Applications in Research and Industry

The presence of both a primary and a tertiary hydroxyl group makes 1-
(hydroxymethyl)cyclohexanol a versatile intermediate in organic synthesis.[2] Its primary
applications include:

o Chemical Intermediate: It serves as a building block for the synthesis of more complex
molecules and various chemical derivatives.[2]

» Surfactant Formulation: The compound can be utilized in the formulation of surfactants.[2]
¢ Specialty Chemicals: It is involved in the production of other specialty chemicals.[2]

 Esterification and Etherification: The hydroxyl groups readily participate in esterification and
etherification reactions.[2]

Safety and Handling
1-(Hydroxymethyl)cyclohexanol is classified as an irritant.[1]
GHS Hazard Statements:[1]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements: Standard laboratory safety precautions should be observed when
handling this compound, including the use of personal protective equipment such as gloves
and safety glasses. Work should be conducted in a well-ventilated area.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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